Cas no 1195774-88-9 (2-ethyl-6-fluoro-1H-Benzimidazole)

• Product Name: 2-ethyl-6-fluoro-1H-Benzimidazole
• CAS No: 1195774-88-9
• MF: C₉H₉FN₂
• MW: 164.179565191269
• CID: 1101321
• PubChem ID: 22439097
• Update Time: 2025-04-20

2-ethyl-6-fluoro-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-fluoro-1H-Benzimidazole
• DB-061572
• A18121
• 2-ethyl-6-fluoro-1H-benzo[d]imidazole
• SCHEMBL8417202
• 1H-Benzimidazole, 2-ethyl-6-fluoro-
• 1195774-88-9
• AKOS010204730

• Inchi： 1S/C9H9FN2/c1-2-9-11-7-4-3-6(10)5-8(7)12-9/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： CIVXQEHQUVADKX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(CC)=N2

Computed Properties

• Exact Mass: 164.07497646g/mol
• Monoisotopic Mass: 164.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų